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Compound of Interest

Compound Name: Loxtidine

Cat. No.: B1674589

For Immediate Use by Laboratory and Drug Development Professionals

This document provides crucial operational and logistical guidance for the proper disposal of
Loxtidine, a discontinued investigational drug. Due to its classification as a potential
carcinogen, stringent adherence to these procedures is necessary to ensure personnel safety
and environmental protection.

Loxtidine: Chemical and Safety Profile

Loxtidine, also known as Lavoltidine, is a potent and selective H2-receptor antagonist.[1][2] Its
development was halted due to findings that it induced gastric carcinoid tumors in rodent
studies.[1] Consequently, Loxtidine must be handled as a potential human carcinogen. A
specific Safety Data Sheet (SDS) for Loxtidine is not readily available; therefore, disposal
procedures should align with those for carcinogenic and hazardous research chemicals.

Table 1: Chemical and Physical Properties of Loxtidine
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Property Value

[1-methyl-5-[3-[3-(piperidin-1-
IUPAC Name ylmethyl)phenoxy]propylamino]-1,2,4-triazol-3-
ylmethanol[2]

Molecular Formula C19H29Ns502[2]
Molar Mass 359.474 g-mol—1[1]
CAS Number 76956-02-0[2]

Personnel Protective Equipment (PPE)

Given the potential carcinogenic nature of Loxtidine, all personnel handling the compound,
including for disposal, must wear the following PPE:

» Gloves: Nitrile or other chemically resistant gloves.
o Eye Protection: Chemical safety goggles.
o Lab Coat: A dedicated lab coat, preferably disposable.

o Respiratory Protection: A NIOSH-approved respirator may be necessary if there is a risk of
aerosolization.

Step-by-Step Disposal Protocol

The disposal of Loxtidine and any materials contaminated with it must be managed as
hazardous chemical waste.

Step 1: Waste Segregation and Collection
e Do not dispose of Loxtidine down the drain or in regular trash.[3]

o Collect all Loxtidine waste, including pure compound, solutions, and contaminated labware
(e.g., vials, pipette tips, gloves), in a designated, compatible, and clearly labeled hazardous
waste container.[4][5]
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e The container should be made of a material compatible with Loxtidine and any solvents
used. It must have a secure, tight-fitting lid.[4]

Step 2: Labeling of Hazardous Waste

» Obtain official hazardous waste labels from your institution's Environmental Health and
Safety (EHS) department.[4]

o Affix the label to the waste container and fill it out completely and legibly. The label must
include:

The words "Hazardous Waste"

o

[¢]

The full chemical name: "Loxtidine" (avoiding abbreviations)

[¢]

The concentration and quantity of the waste

[e]

The name and contact information of the Principal Investigator or responsible person

The accumulation start date

o

Step 3: Storage of Hazardous Waste

» Store the labeled waste container in a designated Satellite Accumulation Area (SAA) that is
under the control of the laboratory that generated the waste.[4]

o The SAA should be in a secure, well-ventilated area, away from general laboratory traffic.

e Ensure that Loxtidine waste is not stored with incompatible chemicals.

Step 4: Arranging for Disposal

e Once the waste container is full or you are ready to dispose of it, contact your institution's
EHS department to arrange for a pickup.[4]

» Follow your institution's specific procedures for requesting a hazardous waste collection.
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e The EHS department will coordinate with a licensed hazardous waste contractor for the final
disposal, which is typically high-temperature incineration.[3][6][7]

Decontamination of Surfaces and Equipment

¢ Any surfaces or non-disposable equipment that come into contact with Loxtidine should be
decontaminated.

o Use a suitable solvent or cleaning agent that is known to be effective for similar compounds.
Consult with your EHS department for recommended decontamination procedures.

o Collect all materials used for decontamination (e.g., wipes, absorbent pads) as hazardous
waste.

Experimental Protocols

As this document pertains to the disposal of Loxtidine, detailed experimental protocols for its
use are not applicable. The primary protocol is the step-by-step disposal procedure outlined
above.

Logical Workflow for Loxtidine Disposal

The following diagram illustrates the decision-making and operational flow for the proper
disposal of Loxtidine.
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Caption: Workflow for the safe disposal of Loxtidine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1674589?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Lavoltidine
https://pubchem.ncbi.nlm.nih.gov/compound/Lavoltidine
https://www.chem.tamu.edu/rgroup/wooley/safety/15.pdf
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://www.benchchem.com/product/b1674589#loxtidine-proper-disposal-procedures
https://www.benchchem.com/product/b1674589#loxtidine-proper-disposal-procedures
https://www.benchchem.com/product/b1674589#loxtidine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1674589?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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